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Compound of Interest

Compound Name: Basic violet 14

Cat. No.: B147767 Get Quote

An In-depth Whitepaper on the Triarylmethane Dye for Scientific and Drug Development

Applications

Basic Violet 14, also known as Rosanilin, Basic Fuchsine, or Magenta, is a cationic

triarylmethane dye recognized for its vibrant reddish-purple hue.[1][2][3] As a prominent

member of the triarylmethane class, it is a major constituent of Basic Fuchsin.[4][5] Its structure

features a central carbon atom bonded to three aryl groups, which is responsible for its

chromophoric properties. This guide provides a comprehensive technical overview of Basic
Violet 14, including its chemical properties, synthesis, analytical methods, experimental

protocols, and applications relevant to researchers, scientists, and professionals in drug

development.

Core Properties and Characteristics
Basic Violet 14 is typically a dark green or yellow-green crystalline powder or sandy solid.[2] It

is soluble in water and ethanol, producing a red-purple and red solution, respectively.[1][2] The

dye's color is sensitive to pH; its aqueous solution becomes nearly colorless upon the addition

of sodium hydroxide, which also causes a red precipitate to form.[1][2] In the presence of

strong sulfuric acid, it appears yellow-brown, turning almost colorless upon dilution.[1][2]

Quantitative Data Summary
The key physicochemical properties of Basic Violet 14 are summarized in the table below for

easy reference.
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Property Value Source

CI Name Basic Violet 14, 42510 [1]

Molecular Formula C₂₀H₂₀ClN₃ [1][5]

Molecular Weight 337.8 g/mol [4][5]

CAS Number 632-99-5 [1][4][5]

Appearance
Dark green powder / Yellow-

green crystalline solid
[2]

Melting Point
> 392°F (> 200°C)

(decomposes)

Water Solubility 4 g/L (at 25°C) [4]

Absorption Maximum (λmax)
540-545 nm in aqueous

solution
[6][7]

Synthesis Methodologies
The industrial synthesis of Basic Violet 14 has traditionally relied on the oxidative

condensation of aniline and its derivatives. Two primary methods are historically documented.

Nitrobenzene-Based Oxidative Condensation: Often called the "nitrate phenyl method," this

process involves heating a mixture of aniline, o-toluidine, and p-toluidine hydrochlorides with

nitrobenzene.[1] Iron and zinc chloride act as catalysts to facilitate the oxidative reaction that

forms the triarylmethane structure.[1][4]

Arsenic Method: An older, more hazardous method involves heating a mixture of aniline, o-

toluidine, and p-toluidine with arsenic acid.[1] Due to the high toxicity of arsenic compounds,

this method has been largely superseded by safer alternatives.[4]

Modern research focuses on developing more sustainable synthesis routes, exploring

alternative oxidizing agents like manganese dioxide or lead dioxide, and even using

atmospheric oxygen with catalysts to reduce environmental impact.[4]
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General synthesis workflow for Basic Violet 14.

Analytical Techniques and Protocols
Spectroscopic Analysis
Ultraviolet-Visible (UV-Vis) spectrophotometry is the primary technique for the quantitative

analysis of Basic Violet 14.[4] The dye exhibits a strong absorbance in the visible spectrum,

with a maximum absorption wavelength (λmax) reported between 540 nm and 545 nm.[6][8]

The precise λmax can be influenced by solvent composition and pH.[4]

Quantitative determination relies on the Beer-Lambert Law, which establishes a linear

relationship between absorbance and concentration, allowing for precise measurements of the

dye in solution.[4]
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Reported λmax Medium Reference

541 nm Aqueous Solution [8]

545 nm Aqueous Solution [6]

540 nm Aqueous Solution [7]

Experimental Protocol: Adsorptive Removal from
Aqueous Solution
This protocol outlines a typical batch adsorption experiment to evaluate the efficiency of an

adsorbent material in removing Basic Violet 14 from water, a common application in

environmental remediation research.[8][9]

1. Preparation of Stock Solution:

Accurately weigh a precise amount of Basic Violet 14 powder.
Dissolve it in double-distilled water to prepare a concentrated stock solution (e.g., 1000
mg/L).

2. Preparation of Standard Solutions:

Perform serial dilutions of the stock solution to create a series of standard solutions with
known concentrations (e.g., 1.0, 5.0, 10.0, 15.0, 20.0 mg/L).[8]
Measure the absorbance of each standard at the λmax (e.g., 541 nm) using a UV-Vis
spectrophotometer to generate a standard calibration curve.[8]

3. Batch Adsorption Study:

Dispense a fixed volume of a known concentration of Basic Violet 14 solution into a series
of flasks (e.g., 50 mL of 10 mg/L dye solution).[8][9]
Adjust the pH of the solutions to the desired value (e.g., pH 2-12) using 0.1 M HCl or 0.1 M
NaOH.[8] The optimal pH for adsorption is often found to be around 5-8.[6][7]
Add a precise mass of the adsorbent material to each flask (e.g., 0.025 to 0.1 g).[8]
Agitate the flasks on a mechanical shaker at a constant speed (e.g., 120-150 rpm) for a
predetermined contact time (e.g., 2 hours).[7][8][9]
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4. Analysis:

After agitation, separate the adsorbent from the solution by centrifugation or filtration.
Measure the absorbance of the supernatant (the remaining dye solution) using the UV-Vis
spectrophotometer.
Calculate the final concentration of Basic Violet 14 using the previously established
calibration curve.
Determine the removal efficiency and adsorption capacity of the material.

Click to download full resolution via product page

A[label="Prepare Stock & Standard\nDye Solutions",

fillcolor="#F1F3F4", fontcolor="#202124"]; B[label="Generate
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Workflow for a typical batch adsorption experiment.

Applications in Research and Industry
Basic Violet 14 has a wide range of applications spanning multiple industries and scientific

disciplines.

Textile and Material Dyeing: It is used extensively for dyeing silk, acrylic fibers, wool, leather,

paper, bamboo, and wood.[1][2][3][10] For cotton, it is applied using a tannin mordant,

though the color fastness is relatively poor.[2]
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Biological Staining: As a potent nuclear dye, it is a critical component in biological

laboratories.[11] It is used in the Schiff reagent for the histochemical detection of aldehydes.

[11] Additionally, it is employed in bacteriology for identifying Mycobacterium tuberculosis

and for staining mucin and elastic tissues.[11]

Analytical Chemistry: It serves as a redox indicator and is used in extraction

spectrophotometry to determine various acid and metal ions.[11] It can also be used for the

photometric detection of substances like bromine and sulfur dioxide.[11]

Drug Development and Toxicology Research: Due to its known biological activity and

potential toxicity, Basic Violet 14 is used as a model compound in toxicological studies.

Research using zebrafish models has shown that it can induce hepatotoxicity and

developmental abnormalities, providing a platform to investigate mechanisms of chemical-

induced toxicity.[12]

Toxicology and Environmental Considerations
Basic Violet 14 is classified as a substance suspected of causing cancer (Carcinogenicity

Category 2) and is harmful if swallowed.[5] Its use in consumer products like cosmetics is

therefore regulated.[5][6]

Toxicity Profile: Studies on zebrafish larvae have demonstrated that Basic Violet 14 can be

acutely toxic, with a reported LC50 value of 60.63 µg/mL.[12] Exposure can lead to

developmental issues such as delayed yolk sac absorption and hepatotoxicity (liver

damage).[12] The mechanism of its liver toxicity may be related to the induction of oxidative

stress.[12]

Environmental Remediation: The release of Basic Violet 14 into waterways from industrial

effluents is a significant environmental concern due to its persistence and potential harm to

aquatic life.[13] This has driven extensive research into remediation strategies. Adsorption

using low-cost materials like agricultural waste has proven effective.[7][9] Furthermore,

bioremediation using bacterial strains such as Bacillus subtilis has shown high efficiency in

decolorizing and degrading the dye, offering a sustainable approach to wastewater

treatment.[4][13]
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Logical relationship in the toxicological assessment of Basic Violet 14.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. worlddyevariety.com [worlddyevariety.com]

2. Basic Violet 14 - Basic magenta - Basic Fuchsine from Emperor Chem [emperordye.com]

3. Basic violet 14 TDS|Basic violet 14 from Chinese supplier and producer - BASIC VIOLET
DYES - Enoch dye [enochdye.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b147767?utm_src=pdf-body-img
https://www.benchchem.com/product/b147767?utm_src=pdf-body
https://www.benchchem.com/product/b147767?utm_src=pdf-custom-synthesis
http://www.worlddyevariety.com/basic-dyes/basic-violet-14.html
https://emperordye.com/tds/basic-violet-14.html
https://enochdye.com/pigments/tds/?color35.html
https://enochdye.com/pigments/tds/?color35.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147767?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Basic violet 14 | 632-99-5 | Benchchem [benchchem.com]

5. Basic violet 14 | C20H20ClN3 | CID 12447 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. researchgate.net [researchgate.net]

8. journals.tubitak.gov.tr [journals.tubitak.gov.tr]

9. Removal of Basic Violet 14 from aqueous solution using sulphuric acid activated materials
- PMC [pmc.ncbi.nlm.nih.gov]

10. cosmochemistryindia.com [cosmochemistryindia.com]

11. chembk.com [chembk.com]

12. Toxicity induced by Basic Violet 14, Direct Red 28 and Acid Red 26 in zebrafish larvae -
PubMed [pubmed.ncbi.nlm.nih.gov]

13. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Basic Violet 14: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147767#basic-violet-14-as-a-triarylmethane-dye]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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